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Compound of Interest

Compound Name: 3-Bromoperylene

Cat. No.: B1279744

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential applications of 3-Bromoperylene, a key building block in the
development of advanced organic materials. The information is curated for professionals in
research, chemical sciences, and drug development, with a focus on presenting quantitative
data and detailed experimental methodologies.

Chemical Structure and Identification

3-Bromoperylene is a polycyclic aromatic hydrocarbon (PAH) consisting of a perylene core
substituted with a single bromine atom at the 3-position.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1279744?utm_src=pdf-interest
https://www.benchchem.com/product/b1279744?utm_src=pdf-body
https://www.benchchem.com/product/b1279744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value
IUPAC Name 3-bromoperylene[1]
CAS Number 23683-68-3[1][2]

Molecular Formula

C20H11Br[1][2]

Molecular Weight

331.21 g/mol [2]

Canonical SMILES

C1=CC2=C3C(=C1)C4=C5C(=CC=C4)C(=CC=
C5C3=CC=C2)BI[1]

InChl Key

GPBMCEWKAPSTOU-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Bromoperylene is presented

below.
Property Value Source
Appearance Light yellow to yellow solid [3]
Melting Point 245-246 °C [4]
- ) 512.0 £ 19.0 °C at 760 mmHg
Boiling Point ) [5]
(Predicted)
Soluble in dichloromethane;
used in chromatography with
- dichloromethane/hexane
Solubility _ [6]
mixtures.[6] Further
gquantitative data is not readily
available.
Store at room temperature in a
Storage [2]

dry, sealed container.[2]

Synthesis of 3-Bromoperylene
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The most common laboratory-scale synthesis of 3-Bromoperylene involves the electrophilic
bromination of perylene using N-bromosuccinimide (NBS).

Experimental Protocol: Synthesis from Perylene

This protocol is adapted from established literature procedures.[6]
Materials:

e Perylene

e N-Bromosuccinimide (NBS)

e Dichloromethane (DCM)

e Hexane

« Silica gel for column chromatography

Procedure:

Dissolve perylene (1.0 eq.) in dichloromethane.

» Slowly add a solution of N-bromosuccinimide (1.1 eq.) in dichloromethane to the perylene
solution at room temperature.

 Stir the reaction mixture at room temperature overnight.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, purify the crude product by silica gel column chromatography using a
mixture of dichloromethane and hexane as the eluent.

o Collect the fractions containing the desired product and remove the solvent under reduced
pressure to yield 3-Bromoperylene as a yellow crystalline solid.
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Synthesis Workflow for 3-Bromoperylene

Dissolve Perylene
in Dichloromethane

l

Add NBS Solution
in Dichloromethane

l

Stir Overnight
at Room Temperature

l

Purify by Column
Chromatography
(Silica Gel, DCM/Hexane)

:

Isolate 3-Bromoperylene
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Spectroscopic Analysis Workflow

Prepare Dilute Solution
of 3-Bromoperylene

N

Acquire UV-Vis Acquire Fluorescence
Absorption Spectrum Emission Spectrum

N

Analyze Spectra
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Cyclic Voltammetry Experimental Workflow

Prepare Electrolyte Solution
with 3-Bromoperylene

l

Assemble Three-Electrode
Electrochemical Cell

l

Deoxygenate Solution
with Inert Gas

l

Perform Potential Scan
and Record Current

l

Analyze Cyclic
Voltammogram
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Role of 3-Bromoperylene in OFET Materials

3-Bromoperylene
(Precursor)

Cross-Coupling Reactions

(e.g., Suzuki, Sonogashira)

Functionalized
Perylene Derivative

l

Device Fabrication
(e.g., Solution Processing,
Vapor Deposition)

Organic Field-Effect
Transistor (OFET)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromoperylene:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279744#3-bromoperylene-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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